Cas no 126826-49-1 (Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-)

• Product Name: Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
• CAS No: 126826-49-1
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• CID: 185889
• PubChem ID: 9589290
• Update Time: 2025-04-19

Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
• N-(1-ethylpyrrolidin-2-ylidene)-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
• BRN 4316518
• 126826-49-1
• N-(1-Ethyl-2-pyrrolidinylidene)-4-methylbenzenesulfonamide

• Inchi： 1S/C13H18N2O2S/c1-3-15-10-4-5-13(15)14-18(16,17)12-8-6-11(2)7-9-12/h6-9H,3-5,10H2,1-2H3/b14-13-
• InChI Key： VOVUJSDXAUJRRJ-YPKPFQOOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C1/CCCN/1CC)(=O)=O

Computed Properties

• Exact Mass: 266.10904
• Monoisotopic Mass: 266.108899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 1.9

Experimental Properties

• Density: 1.216
• Boiling Point: 400.834°C at 760 mmHg
• Flash Point: 196.217°C
• Refractive Index: 1.589
• PSA: 49.74